4-(2,2-diethoxyethyl)piperidine

• IUPAC Name: 4-(2,2-diethoxyethyl)piperidine
• InChI: InChI=1S/C11H23NO2/c1-3-13-11(14-4-2)9-10-5-7-12-8-6-10/h10-12H,3-9H2,1-2H3
• InChI Key: KUJIBNJERFEQNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CC1CCNCC1)OCC
• Molecular Formula: C11H23NO2
• Molecular Weight: 201.31 g/mol
• CAS No.: 2167791-49-1

Description

“4-(2,2-diethoxyethyl)piperidine” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent scientific literature. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Intra- and intermolecular reactions lead to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives. For example, 2-furyl or 2-thienyl substituents undergo ring opening to form alcohols and thiols, respectively.

Physical and Chemical Properties Analysis

Piperidine is a solid substance. It has a molecular weight of 85.1475. It is a flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.

Safety and Hazards

Piperidine is a hazardous substance. It is highly flammable and can cause harm if swallowed, inhaled, or comes into contact with skin. It also poses a short-term (acute) aquatic hazard.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.